2,2,3,3,4,4-Hexafluoro-4-(1,2,2,2-tetrafluoroethoxy)butanoic acid

• CAS RN: 919005-52-0
• Molecular Formula: C6H2F10O3
• Molecular Weight: 312.06 g/mol
• IUPAC Name: 2,2,3,3,4,4-hexafluoro-4-(1,2,2,2-tetrafluoroethoxy)butanoic acid
• InChI: InChI=1S/C6H2F10O3/c7-1(4(10,11)12)19-6(15,16)5(13,14)3(8,9)2(17)18/h1H,(H,17,18)
• InChI Key: PXWZCOGAGRNSPS-UHFFFAOYSA-N
• Canonical SMILES: C(C(F)(F)F)(OC(C(C(C(=O)O)(F)F)(F)F)(F)F)F

Description

2,2,3,3,4,4-Hexafluoro-4-(1,2,2,2-tetrafluoroethoxy)butanoic acid is a useful research compound. Its molecular formula is C6H2F10O3 and its molecular weight is 312.06 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A sample of diacid fluoride, FCOCF(CF3)—O—(CF2)3COF (503 g, 1.4 mol) prepared from the HFPO coupling of perfluorosuccinyl fluoride as described in US Pub. No. 2004/0116742 and was added over 2 hours to a stirred slurry of sodium carbonate (387 g, 3.7 mol) in 650 g of diglyme at 78° C. to make the disalt. The reaction liberated CO2 gas. Distilled water (35 g, 1.9 mol) was added at 85° C. The mixture was heated up to 165° C. with CO2 off-gassing and held for 30 minutes. Reaction was cooled down and sulphuric acid (250 g, 2.6 mol) in 1250 g of water was added to make the reaction mixture acidic. To the bottom phase was added 60 g NaOH in 60 g of water. Dried the salt in vacuum oven at 112° C./15 mm and recovered 450 g. To the salt was added 300 g of 50% sulphuric acid and the lower fluorochemical phase was washed once with 200 g of 50% sulphuric acid. Vacuum distillation gave CF3—CFH—O—(CF2)3COOH (400 g, 1.3 mol) for a 95% yield having a boiling point of 111° C./15 mm Hg. The acid was treated with caustic followed by sulphuric acid and vacuum distilled. This was repeated a second time to yield a colorless acid. The surfactant CF3—CFH—O—(CF2)3COONH4 having a melting point of 64-68° C. was made quantitatively from the reaction of 208 g of acid reacted with excess ammonium hydroxide and dried.